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Compound of Interest

Compound Name: GSK854

Cat. No.: B607866

Application Notes and Protocols for GSK854

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of GSK854, a potent and
selective inhibitor of Troponin I-Interacting Kinase (TNNI3K), and protocols for its use in
research settings. GSK854 is a valuable tool for investigating the role of TNNI3K in cardiac
physiology and pathology.[1][2][3][4]

Physicochemical Properties

Property Value Reference
Molecular Formula C18H19CIN6O4S2 [2]
Molecular Weight 482.96 g/mol [2]
CAS Number 1316059-00-3 [1]
Off-white to light yellow solid
Appearance [1]
powder

Solubility Data

The solubility of GSK854 has been determined in Dimethyl Sulfoxide (DMSO) and various co-
solvent formulations suitable for in vitro and in vivo studies.
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Solvent/Formulation Solubility Notes

Ultrasonic treatment may be
required to achieve complete
dissolution.[1] It is

DMSO ~250 mg/mL (~517.64 mM) recommended to use newly
opened, anhydrous DMSO as

the compound is hygroscopic.

[1]

10% DMSO, 40% PEG300, The saturation point is not
) > 2.08 mg/mL (= 4.31 mM) -
5% Tween-80, 45% Saline specified.[1][5]

The saturation point is not

10% DMSO, 90% Corn QOil = 2.08 mg/mL (= 4.31 mM) N
specified.[1][5]

Note on Other Solvents: Publicly available data on the quantitative solubility of GSK854 in
other common laboratory solvents such as ethanol, methanol, and acetonitrile is limited.
Researchers are advised to experimentally determine the solubility in their solvent of choice if

required.

Signaling Pathway of TNNI3K

GSK854 is a potent inhibitor of TNNI3K, a cardiac-specific kinase.[1][2][3] TNNI3K is implicated
in cardiac stress responses and plays a role in pathological cardiac remodeling.[6] The diagram
below illustrates the known signaling pathway of TNNI3K.
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Caption: TNNI3K Signaling Pathway and Inhibition by GSK854.

Experimental Protocols
Protocol 1: Determination of GSK854 Solubility (Shake-
Flask Method)

This protocol describes a general method to determine the equilibrium solubility of GSK854 in
a solvent of choice.
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Materials:

e GSK854 solid powder

e Solvent of interest (e.g., DMSO, ethanol, PBS)
o Glass vials with screw caps

 Orbital shaker or vortex mixer

e Centrifuge

o Syringe filters (0.22 um, chemically resistant)
o High-Performance Liquid Chromatography (HPLC) system
e Analytical balance

e Volumetric flasks

Procedure:

o Preparation of a Saturated Solution:

o Add an excess amount of GSK854 powder to a glass vial containing a known volume of
the solvent. The excess solid should be clearly visible.

o Seal the vial tightly and place it on an orbital shaker at a constant temperature (e.g., 25
°C).

o Shake the mixture for 24-48 hours to ensure equilibrium is reached.
e Separation of Undissolved Solid:

o After incubation, centrifuge the vial at high speed (e.g., 10,000 x g) for 15 minutes to pellet
the undissolved solid.

o Carefully collect the supernatant using a pipette, ensuring no solid particles are disturbed.
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o Filter the supernatant through a 0.22 pum syringe filter into a clean vial. This will be the
saturated solution.

e Quantification by HPLC:

[¢]

Prepare a series of standard solutions of GSK854 of known concentrations in the same
solvent.

o Generate a standard curve by injecting the standard solutions into the HPLC system and
recording the peak areas.

o Dilute the saturated GSK854 solution with the solvent to a concentration that falls within
the range of the standard curve.

o Inject the diluted sample into the HPLC system and determine its concentration from the
standard curve.

» Calculation of Solubility:

o Calculate the concentration of the original saturated solution by multiplying the
concentration of the diluted sample by the dilution factor.

o Express the solubility in mg/mL or mM.
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Caption: Workflow for Solubility Determination by Shake-Flask Method.
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Protocol 2: Preparation of GSK854 Stock Solution (10
mM in DMSO)

Materials:

GSK854 (MW: 482.96 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weigh out 4.83 mg of GSK854 powder and transfer it to a sterile vial.

Add 1 mL of anhydrous DMSO to the vial.

Vortex the solution thoroughly until the solid is completely dissolved. If necessary, sonicate
the vial for a few minutes to aid dissolution.[1]

Store the stock solution at -20°C or -80°C for long-term storage. Aliquot to avoid repeated
freeze-thaw cycles.

Protocol 3: Preparation of GSK854 Formulation for In
Vivo Studies (e.g., 2.08 mg/mL)

This protocol is adapted from formulations used in preclinical studies.[1][5]
Formulation A: With PEG300 and Tween-80
Materials:

o GSK854 stock solution in DMSO (e.g., 20.8 mg/mL)
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 PEGS300

e Tween-80

o Saline (0.9% NacCl in sterile water)

Procedure (for 1 mL final volume):

To 400 pL of PEG300, add 100 pL of a 20.8 mg/mL GSK854 stock solution in DMSO.
e Mix thoroughly by vortexing until a clear solution is obtained.

e Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

e Add 450 pL of saline to bring the final volume to 1 mL.

» Mix the final solution gently but thoroughly. The final concentration of GSK854 will be 2.08
mg/mL.

Formulation B: With Corn Ol

Materials:

o GSK854 stock solution in DMSO (e.g., 20.8 mg/mL)

e Cornoll

Procedure (for 1 mL final volume):

e To 900 pL of corn oil, add 100 pL of a 20.8 mg/mL GSK854 stock solution in DMSO.
e Mix thoroughly by vortexing until a uniform suspension or solution is achieved.

Disclaimer: These protocols are intended for research use only. Researchers should optimize
these protocols for their specific experimental needs and animal models. Always adhere to
institutional guidelines for animal handling and compound administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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